Silica

• CAS: 14808-60-7
• Synonyms: 380, Aerosil; Aerosil; Aerosil 380; Cristobalite; Dioxide, Silicon; G32, Quso; Quso G 32; Quso G-32; Quso G32; Silica; Silicon Dioxide; Tridymite
• Molecular Formula: O2Si; SiO2
• Molecular Weight: 60.084 g/mol
• SMILES: O=[Si]=O
• InChI: InChI=1S/O2Si/c1-3-2
• InChIKey: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Solubility: Insoluble (NIOSH, 2024); The solubility of the various phases of silicas is very complex and depends upon several factors. Solubility increases with temperature and pH and is affected by the presence of trace metals. Particle size influences the rate of solubility. /Silica/; Insoluble; Silica is rather poorly soluble in water although solubility is higher for the amorphous than for the crystalline morphologies. ... The external amorphous layer in quartz is more soluble than the crystalline underlying core.; AMORPHOUS IS SOL IN ALKALIES, ESP WHEN FINELY DIVIDED; Practically insoluble in water or acids. Dissolves readily in HF, forming silicon tetrafluoride.; Very slightly sol in alkali.; Soluble in hot potassium hydroxide and hot sodium hydroxide solutions. Insoluble in ethanol.; Silica is rather poorly soluble in water and solubility is lower for the crystalline than for the amorphous morphologies. ...Solubility increases with temperature and pH and is affected by the presence of trace metals. Particle size influences the rate of solubility.; The external amorphous layer in quartz (the Beilby layer) is more soluble than the crystalline underlying core.; Solubility in water: none

Generic 'silica' specifications risk thermal shock failure from cristobalite contamination or optical defects from amorphous substitution. Quartz (CAS 14808-60-7) provides the crystalline polymorph with the lowest CTE (0.5 µm/m·K) and highest Mohs hardness (7) among common SiO₂ forms. • ≥99% purity with <0.3% Al₂O₃ + Fe₂O₃, suitable for Czochralski crucibles and precision optics. • Ambient-stable; packaged in sealed plastic or multi-wall paper sacks to prevent moisture adsorption. • Available from gram to bulk quantities; standard lead time 3-10 business days for stocked grades.

Quartz Key Properties for Procurement

Quartz (CAS 14808-60-7) is the most abundant crystalline polymorph of silicon dioxide (SiO₂), characterized by a trigonal crystal system, long-range atomic order, and a Mohs hardness of 7 [1]. It is the industrially dominant form of crystalline silica, valued for its high purity (>99%), chemical inertness, and a suite of distinct physical properties including density (2.65 g/cm³) and refractive index (≈1.55) [2]. While other silica polymorphs (e.g., cristobalite, tridymite) and amorphous forms (e.g., fused silica, fumed silica) share the same chemical formula, their structural and physical properties diverge significantly, directly impacting performance in demanding applications ranging from high-purity semiconductor manufacturing to precision optics and refractory materials [3].

Form Crystalline quartz, not amorphous or other polymorphs; long-range atomic order essential for consistent performance

Key attributes High hardness, thermal stability, refractive index, and chemical inertness suit demanding applications

Application fit Semiconductor crystal growth, precision optics, refractory linings, and abrasion-resistant composites

• [1] NIOSH. (2003). Silica, Crystalline, by VIS (7601). NIOSH Manual of Analytical Methods, Issue 3. CAS: 14808-60-7 (quartz). View Source
• [2] Nelson, S. A. (n.d.). Tectosilicates & Other Minerals. EENS 2110 Mineralogy, Tulane University. Density and Refractive Index data for SiO₂ polymorphs. View Source
• [3] ChemicalBook. (n.d.). 14808-60-7 (Silicon dioxide). Chemical properties and occurrence of quartz. View Source

Quartz Substitution Risks

Despite the common SiO₂ stoichiometry, crystalline quartz differs fundamentally from its polymorphs and amorphous counterparts in ways that directly impact performance, safety, and cost. Substituting quartz with cristobalite, tridymite, or fused silica without rigorous validation can lead to catastrophic failures in high-temperature processes, compromised optical clarity, or unexpected regulatory liabilities. These differences stem from variations in crystal structure, which dictate divergent physical properties such as density, thermal expansion, hardness, and even occupational exposure limits [1]. For instance, the 100× difference in thermal expansion coefficient between quartz and cristobalite can induce severe thermal shock in refractory linings, while the 2× variation in permissible exposure limits between quartz and cristobalite/tridymite introduces distinct workplace safety and monitoring requirements [2]. Therefore, a generic 'silica' procurement specification is insufficient; selecting the precise form—quartz, cristobalite, or an engineered amorphous silica—is a critical engineering and compliance decision.

Polymorph mismatch Cristobalite or tridymite substitution may induce thermal shock failure due to markedly different expansion behavior

Optical mismatch Amorphous silica (fused quartz) cannot replicate quartz’s birefringence and refractive index for polarizing optics

Exposure limit variability Stricter regulatory exposure limits for cristobalite/tridymite alter workplace monitoring and compliance costs

• [1] NIOSH. (2003). Silica, Crystalline, by IR (KBr pellet). NIOSH Manual of Analytical Methods 7602, Issue 3. Properties and transformations of silica polymorphs. View Source
• [2] CDC - NIOSH. (1994). Silica, crystalline (as respirable dust). Immediately Dangerous to Life or Health Concentrations (IDLH). Revised IDLH and OSHA PEL data. View Source

Quartz vs. Silica Polymorphs: Key Differentiators

Density and Refractive Index of Silica Polymorphs

Quartz exhibits a higher density and refractive index compared to its high-temperature polymorphs cristobalite and tridymite. Specifically, α-quartz has a density of 2.65 g/cm³ and a mean refractive index of 1.55. In contrast, α-cristobalite and α-tridymite possess lower densities of 2.32 g/cm³ and 2.26 g/cm³, and lower refractive indices of 1.48 and 1.47, respectively [1]. This 12-15% difference in density correlates with distinct structural packing efficiency, directly influencing the material's behavior in applications requiring high mass per unit volume or specific light-bending properties.

Density & Refractive Index

Head-to-head

Quartz: 2.65 g/cm³ / RI 1.55
Cristobalite: 2.32 g/cm³ / RI 1.48
Tridymite: 2.26 g/cm³ / RI 1.47

Quartz’s 12–17% higher density supports mass-demanding applications; RI advantage for specific optics

Ambient conditions; α-phase data

Evidence Dimension	Density and Refractive Index
Target Compound Data	α-Quartz: Density 2.65 g/cm³; Refractive Index (mean) 1.55
Comparator Or Baseline	α-Cristobalite: Density 2.32 g/cm³; Refractive Index 1.48 | α-Tridymite: Density 2.26 g/cm³; Refractive Index 1.47
Quantified Difference	Quartz density is ~14% higher than cristobalite and ~17% higher than tridymite. Refractive index is ~5% higher.
Conditions	Ambient temperature and pressure; data for low-temperature (α) polymorphs [1].

Why This Matters

Higher density provides greater mass per unit volume for applications like ballast or radiation shielding, while the higher refractive index dictates light transmission and reflection properties crucial for precision optics.

• [1] Nelson, S. A. (n.d.). Tectosilicates & Other Minerals. EENS 2110 Mineralogy, Tulane University. Density and Refractive Index data for SiO₂ polymorphs. View Source

Thermal Expansion and Thermal Shock Resistance

The coefficient of thermal expansion (CTE) of quartz is exceptionally low at 0.5 µm/m·K, whereas cristobalite exhibits a CTE of 54 × 10⁻⁶ K⁻¹ in the 20-350°C range . This represents a >100× difference. Quartz's near-zero expansion over a broad temperature range minimizes thermal stress and dimensional change during rapid heating or cooling cycles, a critical advantage in applications like precision optics, semiconductor wafer processing, and high-temperature furnace ware.

Thermal Expansion (CTE)

Reported

Quartz: ~0.5 µm/m·K
Cristobalite: 54 × 10⁻⁶ K⁻¹ (20–350°C)

>100× CTE difference; quartz preferred for thermal cycling stability

Data to verify; conditions specific

Evidence Dimension	Coefficient of Thermal Expansion (CTE)
Target Compound Data	α-Quartz: 0.5 µm/m·K (0.5 × 10⁻⁶ K⁻¹)
Comparator Or Baseline	α-Cristobalite: 54 × 10⁻⁶ K⁻¹ (20-350°C)
Quantified Difference	Cristobalite CTE is approximately 108 times greater than that of quartz.
Conditions	Temperature range: 20°C to 350°C for cristobalite; quartz CTE is similarly low across a wide range .

Why This Matters

The massive CTE difference dictates that cristobalite is prone to severe thermal shock and cracking during rapid temperature changes, making quartz the unambiguous choice for any application requiring thermal cycling stability.

Occupational Exposure Limits Comparison

Regulatory agencies assign distinct permissible exposure limits (PELs) to different crystalline silica polymorphs. Under the 1989 OSHA PEL and ACGIH TLV, the respirable dust limit for quartz is 0.1 mg/m³, whereas the limit for cristobalite and tridymite is half that value, at 0.05 mg/m³ [1]. Similarly, the NIOSH REL for all three is 0.05 mg/m³, but the IDLH values differ: 50 mg/m³ for quartz vs. 25 mg/m³ for cristobalite/tridymite [1]. This 2× difference reflects a regulatory acknowledgment of varying hazard profiles, which directly translates to different required engineering controls and monitoring costs.

Occupational Exposure Limits

Regulatory context

Quartz PEL 0.1 mg/m³; Cristobalite/Tridymite PEL 0.05 mg/m³

Stricter limits for cristobalite/tridymite may increase compliance costs

OSHA/ACGIH/NIOSH values; 8-hr TWA respirable dust

Evidence Dimension	Occupational Exposure Limits (Respirable Dust, TWA)
Target Compound Data	Quartz: OSHA PEL 0.1 mg/m³; ACGIH TLV 0.1 mg/m³; NIOSH REL 0.05 mg/m³; IDLH 50 mg/m³
Comparator Or Baseline	Cristobalite & Tridymite: OSHA PEL 0.05 mg/m³; ACGIH TLV 0.05 mg/m³; NIOSH REL 0.05 mg/m³; IDLH 25 mg/m³
Quantified Difference	Permissible/Threshold limit for quartz is 2× higher (less stringent) than for cristobalite/tridymite. IDLH is 2× higher.
Conditions	8-hour Time-Weighted Average (TWA) for respirable dust; values from 1989 OSHA PEL, 1993-1994 ACGIH TLV, and NIOSH REL/IDLH [1].

Why This Matters

Selecting cristobalite or tridymite over quartz may impose stricter, more costly workplace monitoring and dust control requirements, directly impacting operational expenditure and compliance complexity.

• [1] CDC - NIOSH. (1994). Silica, crystalline (as respirable dust). Immediately Dangerous to Life or Health Concentrations (IDLH). Revised IDLH, OSHA PEL, and ACGIH TLV data. View Source

IARC Carcinogenicity Classification

The International Agency for Research on Cancer (IARC) classifies crystalline silica inhaled in the form of quartz or cristobalite from occupational sources as Group 1 ('carcinogenic to humans'). In contrast, tridymite has not been classified in this group, with IARC noting limited evidence for its carcinogenicity [1]. This classification directly impacts product stewardship, safety data sheet (SDS) authoring, and end-use market access, particularly in regions with strict chemical regulations.

IARC Carcinogenicity

Class-level

Quartz & cristobalite: Group 1; tridymite: limited evidence

Regulatory classification context may affect product stewardship and SDS

IARC Monographs 68/100C

Evidence Dimension	IARC Carcinogenicity Classification
Target Compound Data	Quartz (inhaled from occupational sources): Group 1 (Carcinogenic to humans)
Comparator Or Baseline	Cristobalite (inhaled from occupational sources): Group 1 (Carcinogenic to humans) | Tridymite: Not classified as Group 1; limited evidence
Quantified Difference	Qualitative difference: Quartz and cristobalite share a definitive Group 1 classification, while tridymite does not.
Conditions	Based on IARC Monographs Volume 68 (1997) and Volume 100C (2012); evaluation of inhaled respirable dust from occupational sources [1].

Why This Matters

Procurement of quartz for applications where dust generation is inevitable carries a defined Group 1 carcinogen hazard profile, necessitating specific risk assessments and exposure controls that may differ from those for tridymite, affecting product liability and regulatory compliance.

• [1] BGIA - Archive 2001. (2019). Silica and lung cancer: summary of epidemiological studies. IARC classification of crystalline silica. View Source

Quartz Application Scenarios

High-Purity Crucibles for Semiconductor Crystal Growth

Quartz's exceptionally low coefficient of thermal expansion (0.5 µm/m·K) and high thermal stability make it the preferred material for crucibles used in Czochralski (CZ) silicon crystal pulling. The crucible must withstand extreme thermal gradients without fracturing. The >100× higher CTE of cristobalite would cause immediate catastrophic failure during heating cycles . Additionally, quartz's high purity minimizes contamination of the silicon melt, a non-negotiable requirement for semiconductor-grade wafers.

Precision Optics and UV-Transmissive Windows

Fused silica (an amorphous form) is often compared to crystalline quartz for optics. However, crystalline quartz offers a higher refractive index (1.55 vs. 1.46 for fused silica) and specific birefringence properties, which are essential for polarizing optics, wave plates, and certain laser components [1]. The quantified difference in refractive index and the presence of optical activity in quartz enable functionalities that amorphous silica cannot provide, making quartz irreplaceable in specialized photonics applications.

Refractory Linings in Foundries and Glass Furnaces

In foundry sands and refractory bricks, the choice between quartz and cristobalite has profound operational consequences. Cristobalite's high CTE leads to a large volume expansion upon heating and contraction upon cooling. This can cause spalling, cracking, and premature failure of refractory linings. Quartz, with its near-zero thermal expansion, provides superior dimensional stability under thermal cycling, extending service life and reducing maintenance downtime . Furthermore, the 2× difference in OSHA PELs may influence the selection of ventilation and dust control systems during installation and demolition [2].

Abrasion-Resistant Industrial Fillers and Coatings

For applications requiring high mechanical durability, such as industrial coatings, polymer composites, and blasting media, quartz's Mohs hardness of 7 provides a quantifiable advantage over cristobalite (Mohs 6.5) . This difference in scratch resistance directly translates to improved wear life and surface integrity of the final product. Additionally, quartz's higher density (2.65 g/cm³ vs. cristobalite's 2.32 g/cm³) can be a critical parameter when formulating for specific mass loading or settling behavior in viscous systems.

Application

Selection Property

Validation Focus

Semiconductor crystal growth crucibles

Low thermal expansion and high purity

Thermal shock resistance and melt contamination

Precision optics / UV windows

Birefringence and refractive index

Optical performance in polarizing elements

Refractory linings

Near-zero thermal expansion

Dimensional stability under cycling

Abrasion-resistant fillers

High hardness and density

Wear resistance and mass loading

• [1] MakeItFrom.com. (2020). Fused Silica vs. Alpha Quartz. Density, Refractive Index, and Thermal Properties. View Source
• [2] CDC - NIOSH. (1994). Silica, crystalline (as respirable dust). Immediately Dangerous to Life or Health Concentrations (IDLH). Revised IDLH and OSHA PEL data. View Source